5-methyl-N-[4-(4-methyl-6-oxo-1H-pyrimidin-2-yl)phenyl]oxolane-3-carboxamide

• IUPAC Name: 5-methyl-N-[4-(4-methyl-6-oxo-1H-pyrimidin-2-yl)phenyl]oxolane-3-carboxamide
• InChI: InChI=1S/C17H19N3O3/c1-10-7-15(21)20-16(18-10)12-3-5-14(6-4-12)19-17(22)13-8-11(2)23-9-13/h3-7,11,13H,8-9H2,1-2H3,(H,19,22)(H,18,20,21)
• InChI Key: SXMGJEFQPBFPQL-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CO1)C(=O)NC2=CC=C(C=C2)C3=NC(=CC(=O)N3)C
• Molecular Formula: C17H19N3O3
• Molecular Weight: 313.35 g/mol

Description

5-methyl-N-[4-(4-methyl-6-oxo-1H-pyrimidin-2-yl)phenyl]oxolane-3-carboxamide, also known as MXC, is a synthetic compound that has been widely used in scientific research. It is a member of the oxolane carboxamide family of compounds that have been developed as potential therapeutic agents for various diseases. MXC has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory and neuroprotective properties.

Mechanism of Action

5-methyl-N-[4-(4-methyl-6-oxo-1H-pyrimidin-2-yl)phenyl]oxolane-3-carboxamide exerts its effects through multiple mechanisms of action. It has been shown to inhibit the activity of enzymes involved in inflammation and oxidative stress, such as cyclooxygenase-2 and inducible nitric oxide synthase. This compound also modulates the activity of ion channels and receptors involved in neuronal signaling, such as NMDA receptors and voltage-gated calcium channels. Additionally, this compound has been shown to activate the AMP-activated protein kinase pathway, which regulates energy metabolism and glucose uptake.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, protect neurons from damage, and regulate glucose metabolism. This compound has also been shown to inhibit cancer cell growth and induce apoptosis. Additionally, this compound has been shown to reduce body weight and improve glucose tolerance in animal models of diabetes and obesity.

Advantages and Limitations for Lab Experiments

5-methyl-N-[4-(4-methyl-6-oxo-1H-pyrimidin-2-yl)phenyl]oxolane-3-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified to high purity. This compound is also stable and can be stored for long periods of time without degradation. However, this compound has some limitations for lab experiments. It is relatively expensive compared to other compounds, which may limit its use in large-scale experiments. This compound also has limited solubility in water, which may require the use of organic solvents for experiments.

Future Directions

There are several future directions for the study of 5-methyl-N-[4-(4-methyl-6-oxo-1H-pyrimidin-2-yl)phenyl]oxolane-3-carboxamide. One area of interest is the development of this compound derivatives with improved therapeutic properties. Another area of interest is the investigation of this compound as a potential therapeutic agent for other diseases, such as inflammatory bowel disease and rheumatoid arthritis. Additionally, the mechanisms of action of this compound need to be further elucidated to fully understand its therapeutic potential. Finally, the safety and efficacy of this compound need to be evaluated in clinical trials to determine its potential as a therapeutic agent for human diseases.

Synthesis Methods

5-methyl-N-[4-(4-methyl-6-oxo-1H-pyrimidin-2-yl)phenyl]oxolane-3-carboxamide is synthesized through a multi-step process that involves the reaction of 4-amino-2-methylpyrimidine with 4-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid ethyl ester in the presence of a catalyst. The resulting compound is then reacted with 4-bromo-2-fluoroaniline to yield the final product, this compound. The synthesis method has been optimized to yield high purity and high yield of this compound.

Scientific Research Applications

5-methyl-N-[4-(4-methyl-6-oxo-1H-pyrimidin-2-yl)phenyl]oxolane-3-carboxamide has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory and neuroprotective effects in animal models of neurological disorders such as multiple sclerosis, Parkinson’s disease, and Alzheimer’s disease. This compound has also been investigated for its potential use in cancer therapy due to its ability to inhibit cancer cell growth and induce apoptosis. Additionally, this compound has been studied for its potential use in the treatment of diabetes and obesity due to its ability to regulate glucose metabolism and reduce body weight.